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Introduction

Propan-2-yl 2-bromo-2-methylpropanoate, also known as isopropyl 2-bromoisobutyrate, is a
key chemical intermediate with significant applications in the pharmaceutical and polymer
chemistry sectors. Its chemical structure, featuring a reactive bromine atom and an isopropy!
ester group, makes it a versatile building block for the synthesis of more complex molecules.
Notably, it serves as a crucial precursor in the production of Elafibranor, a dual peroxisome
proliferator-activated receptor (PPAR) agonist investigated for the treatment of metabolic
diseases. This guide provides an in-depth overview of the physical properties of propan-2-yl 2-
bromo-2-methylpropanoate, detailed experimental protocols for their determination, and
insights into its role in relevant biological signaling pathways.

Physical and Chemical Properties

Propan-2-yl 2-bromo-2-methylpropanoate is a colorless to pale yellow liquid under standard
conditions.[1] A comprehensive summary of its key physical and chemical properties is
presented in the tables below.

General Properties
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Property Value Reference
CAS Number 51368-55-9 [1]
Molecular Formula C7H13BrO2 [1]
Molecular Weight 209.08 g/mol

Appearance Colorless to pale yellow liquid [1112]

Physical Properties

Property Value Reference
Boiling Point 168-170 °C [1]

Density 1.24 g/cm3 at 20 °C

Refractive Index (n_D"20) 1.436 [1]

Flash Point 63 °C

Soluble in isopropyl alcohol.[2]
N Generally soluble in most
Solubility ] ] [3]
organic solvents. Insoluble in

water.

Experimental Protocols

Detailed experimental procedures for the determination of the key physical properties of
propan-2-yl 2-bromo-2-methylpropanoate are provided below. These protocols are based on
established methodologies for organic liquids.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.

Apparatus:

e Heating mantle or oil bath
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e Round-bottom flask (50 mL)
« Distillation head

o Condenser

e Thermometer (-10 to 200 °C)
e Receiving flask

 Boiling chips

Procedure:

o Place approximately 20 mL of propan-2-yl 2-bromo-2-methylpropanoate and a few boiling
chips into the round-bottom flask.

o Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.

e Record the atmospheric pressure at the time of the measurement.

Determination of Density

Principle: Density is the mass per unit volume of a substance.
Apparatus:

o Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)
e Analytical balance (accurate to £0.0001 g)

o Water bath with temperature control
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Procedure:

Clean and dry the pycnometer thoroughly. Determine and record its empty mass.

Calibrate the pycnometer by filling it with deionized water of a known temperature and
density. Record the mass.

Empty and dry the pycnometer.

Fill the pycnometer with propan-2-yl 2-bromo-2-methylpropanoate, ensuring no air bubbles
are present.

Place the filled pycnometer in a water bath set to a constant temperature (e.g., 20 °C) until
thermal equilibrium is reached.

Adjust the liquid level to the calibration mark, if necessary.

Dry the outside of the pycnometer and measure its mass.

Calculate the density using the formula: Density = (mass of liquid) / (volume of pycnometer).

Determination of Refractive Index

Principle: The refractive index is a measure of how much the path of light is bent, or refracted,

when it enters a material.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Lint-free tissue

Ethanol or acetone for cleaning

Procedure:
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» Turn on the refractometer and the constant temperature water circulator, setting the
temperature to 20 °C.

» Clean the prism surfaces of the refractometer with a soft tissue moistened with ethanol or
acetone and allow them to dry completely.

e Using a clean dropper, place a few drops of propan-2-yl 2-bromo-2-methylpropanoate onto
the measuring prism.

e Close the prisms.

» Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the center of the crosshairs.

e Read the refractive index value from the scale.

o Clean the prisms thoroughly after the measurement.

Determination of Solubility

Principle: "Like dissolves like." The solubility of a substance in a solvent is determined by the
similarity of their polarities.

Apparatus:

e Test tubes

o Vortex mixer

o Graduated pipettes
Procedure:

e Qualitative Assessment:

o In separate test tubes, add 1 mL of various solvents (e.g., water, ethanol, acetone, diethyl
ether, toluene).
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o To each test tube, add propan-2-yl 2-bromo-2-methylpropanoate dropwise, vortexing after
each addition, until the solution becomes saturated or a significant amount has been
added.

o Observe and record the miscibility or solubility at room temperature.

e Quantitative Assessment (for a specific solvent):

o Prepare a saturated solution of propan-2-yl 2-bromo-2-methylpropanoate in a chosen
solvent at a specific temperature by adding an excess of the solute to a known volume of
the solvent and stirring until equilibrium is reached.

o Carefully separate a known volume of the clear, saturated solution.

o Determine the mass of the dissolved solute in that volume, for example, by evaporating

the solvent and weighing the residue.

o Express the solubility in terms of g/100 mL or mol/L.

Role in Drug Development: Elafibranor Synthesis
and Signaling Pathway

Propan-2-yl 2-bromo-2-methylpropanoate is a key starting material in the synthesis of
Elafibranor.[1] Elafibranor is a dual agonist of Peroxisome Proliferator-Activated Receptors
alpha (PPAR0) and delta (PPARJ), which are nuclear receptors that regulate gene expression
involved in lipid metabolism, glucose homeostasis, and inflammation.[1][4]

Synthesis Workflow of Propan-2-yl 2-bromo-2-
methylpropanoate

The synthesis of propan-2-yl 2-bromo-2-methylpropanoate typically involves the esterification
of 2-bromo-2-methylpropanoic acid with isopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 4. Elafibranor: a breakthrough therapy revolutionizing primary biliary cholangitis (PBC)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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